N-(4-chlorobenzyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C20H15ClFNO4/c21-15-5-1-13(2-6-15)10-23-20(25)18-9-17(24)19(12-27-18)26-11-14-3-7-16(22)8-4-14/h1-9,12H,10-11H2,(H,23,25)
• InChI Key: INHCRBFEVLHEKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F)Cl
• Molecular Formula: C20H15ClFNO4
• Molecular Weight: 387.8 g/mol

Description

N-(4-chlorobenzyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide is a chemical compound that belongs to the pyran-2-carboxamide family. This compound has shown promising results in scientific research applications, particularly in the field of cancer research.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Antibacterial Properties : A study by Semelková et al. (2017) focused on the synthesis and evaluation of N-benzylpyrazine-2-carboxamide derivatives, identifying compounds with significant antimycobacterial activity against Mycobacterium tuberculosis and antibacterial activity against Staphylococcus aureus. These findings highlight the potential of similar structures in the development of new antimicrobial agents Semelková et al., 2017.

• Anticholinesterase Activity : Ghanei-Nasab et al. (2016) synthesized N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides and tested them against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), finding significant activity toward AChE. This suggests potential applications in researching treatments for neurodegenerative diseases, such as Alzheimer's Ghanei-Nasab et al., 2016.

• Anticancer Activity : Research by Hassan et al. (2015) involved the synthesis of pyrazolo[1,5-a]pyrimidines and related Schiff bases, which were investigated for their cytotoxic activity against various human cancer cell lines. This underscores the potential of similar compounds in cancer research Hassan et al., 2015.

Chemical Synthesis and Characterization

• Novel Synthetic Routes : Peng et al. (2013) developed a palladium-catalyzed intermolecular oxidative fluoroesterification of vinylarenes, presenting a new synthetic pathway to α-monofluoromethylbenzyl carboxylates. Such studies offer insights into innovative synthetic methods that could be applicable to the synthesis of related fluorinated compounds Peng et al., 2013.

• Structural Characterization and Evaluation : Butler et al. (2013) synthesized N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, evaluating them as potential anticancer agents. The structural characterization and biological evaluation of these compounds provide a model for studying similar fluorinated and ferrocenyl compounds Butler et al., 2013.